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Compound of Interest

Compound Name: Fraxinellone

Cat. No.: B1674054 Get Quote

Safe Handling and Operational Guide for
Fraxinellone
This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Fraxinellone. The following procedural guidance

outlines personal protective equipment (PPE) requirements, operational protocols, and

disposal plans to ensure a safe laboratory environment.

Immediate Safety and Hazard Information
Fraxinellone presents several health hazards that necessitate careful handling. It is classified

as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1]. Studies have

indicated that Fraxinellone can cause liver damage (hepatotoxicity) by inducing oxidative

stress[2][3]. While there is no conclusive evidence of carcinogenicity, direct contact may lead to

mild irritation of the skin or eyes[4].

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed[1][5][6]. The oral LD50 in rats is 274 mg/kg[7].

Hepatotoxicity: Can induce liver injury through the activation of the JNK/P53 pathway due to

oxidative stress[2][3].

Environmental Hazard: Very toxic to aquatic life with long-lasting effects[1].
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Irritation: May cause mild irritation upon inhalation or skin contact[4].

Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted to determine the specific PPE required for the planned

procedures. The following table outlines the minimum recommended PPE for handling

Fraxinellone.
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Body Part PPE Requirement Specifications & Rationale

Hands
Double Gloving

(Chemotherapy-grade)

Wear two pairs of powder-free,

chemotherapy-rated gloves.

Thicker gloves generally offer

better protection[8]. Change

gloves every 30-60 minutes or

immediately if contamination is

suspected or damage

occurs[8]. PVC gloves are not

recommended due to poor

chemical resistance[8].

Eyes/Face Safety Goggles & Face Shield

Use safety goggles with side

shields to protect against

splashes[1]. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Body
Chemical-Resistant

Gown/Coverall

Wear a disposable, solid-front,

back-closing gown made of a

low-permeability fabric. Ensure

cuffs are tucked into the inner

glove[8]. For larger quantities

or high-risk procedures,

impervious chemical-resistant

coveralls are necessary[1][9]

[10].

Respiratory NIOSH-approved Respirator A respirator is required when

handling the powder form

outside of a containment

device (e.g., chemical fume

hood) to prevent inhalation of

dust or aerosols[1]. For

weighing and preparing

solutions, a Class II Biosafety
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Cabinet (BSC) or a chemical

fume hood should be used[11].

Feet
Closed-toe Shoes & Shoe

Covers

Wear closed-toe, chemical-

resistant shoes. Disposable

shoe covers should be used in

areas where Fraxinellone is

handled and removed upon

exiting the area.

Operational Plan: Step-by-Step Handling Guide
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Preparation and Pre-Handling
Designated Area: All work with Fraxinellone must be conducted in a designated area, such

as a chemical fume hood or a Class II BSC, to control airborne particles[11].

Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste

containers, before handling the compound.

Review SDS: Read the Safety Data Sheet (SDS) for Fraxinellone prior to beginning work[1].

Handling Fraxinellone Powder
Weighing: Carefully weigh the powder on a tared weigh boat inside a chemical fume hood or

other ventilated enclosure.

Solution Preparation: When preparing solutions, add the solvent to the Fraxinellone powder

slowly to avoid generating dust.

Post-Handling Procedures
Decontamination: Wipe down all work surfaces, equipment, and balances with an

appropriate deactivating agent (if available) or a cleaning solution (e.g., 70% ethanol) after

each use.
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PPE Removal: Remove PPE in the correct order to prevent cross-contamination: outer

gloves, gown, shoe covers, face shield/goggles, inner gloves, and respirator. Never wear

PPE outside of the designated handling area.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE[8].

Disposal Plan: Waste Management
Proper segregation and disposal of Fraxinellone waste are crucial to protect personnel and

the environment.

Waste Segregation
Bulk Waste: Any material heavily contaminated with Fraxinellone (e.g., unused compound,

grossly contaminated items, spill cleanup materials) must be disposed of as hazardous

chemical waste in a designated, sealed, and labeled container (e.g., a black RCRA

container)[12]. Do not mix this waste with other laboratory waste streams[12].

Trace Waste: Items with minimal contamination (e.g., used gloves, gowns, bench paper)

should be placed in a clearly marked "Trace Hazardous Drug Waste" container (e.g., a

yellow sharps container or bag)[12].

Sharps: Needles and syringes that have contacted Fraxinellone must be disposed of in a

puncture-resistant sharps container designated for hazardous chemical waste[12].

Disposal Procedure
Container Management: Keep all waste containers closed except when adding waste.

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the name

"Fraxinellone," and the associated hazards.

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

& Safety (EH&S) department. Do not dispose of any Fraxinellone-contaminated waste in

regular trash or down the drain[1].
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Quantitative Data Summary
The following table summarizes key quantitative data for Fraxinellone.

Property Value Reference

Molecular Formula C₁₄H₁₆O₃ [7][13][14]

Molecular Weight 232.27 g/mol [6][7][15]

Melting Point 114 - 118 °C [6][7]

Boiling Point
372.9 ± 30.0 °C (at 760

mmHg)
[7]

Acute Toxicity (Oral, Rat) LD50: 274 mg/kg [7]

Solubility

DMSO: ~30-46 mg/mLDMF:

~30 mg/mLEthanol: ~25

mg/mL

[14][15]

Storage Temperature
Powder: -20°CIn Solvent:

-80°C
[1]

Visualized Workflow and Pathway
Handling Workflow
The following diagram illustrates the standard workflow for safely handling Fraxinellone in a

laboratory setting.
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Caption: Standard operational workflow for handling Fraxinellone.
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Mechanism of Hepatotoxicity
Fraxinellone is metabolized by cytochrome P450 (CYP450) enzymes, which can lead to liver

cell injury. This diagram outlines the molecular pathway of Fraxinellone-induced hepatotoxicity.
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Caption: Signaling pathway of Fraxinellone-induced hepatotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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